Cas no 64626-32-0 (2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-)
64626-32-0 structure
Product Name:2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
CAS No:64626-32-0
MF:C20H36O6
MW:372.496247291565
CID:515773
PubChem ID:71401320
Update Time:2025-07-12
2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
- 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
- 9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID
- Thromboxane B1
- CTK2F6709
- SR-01000946741-1
- Q27144319
- HMS3649N04
- SR-01000946741
- (9beta,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
- CS-0079777
- (2R,3s,4s)-tetrahydro-4,6-dihydroxy-2-[(1e,3s)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-heptanoic acid
- HY-120980
- (9S,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
- DB-214748
- CHEBI:73994
- 64626-32-0
- 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
-
- Inchi: 1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/t15-,16-,17-,18+,20?/m0/s1
- InChI Key: JSDWWNLTJCCSAV-YLQJXANPSA-N
- SMILES: O1C(C[C@@H]([C@H](CCCCCCC(=O)O)[C@H]1C=C[C@H](CCCCC)O)O)O
Computed Properties
- Exact Mass: 372.25100
- Monoisotopic Mass: 372.25118886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.22000
- LogP: 2.99340
2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74346-1mg |
Thromboxane B1 |
64626-32-0 | 98% | 1mg |
¥1552.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74346-5mg |
Thromboxane B1 |
64626-32-0 | 98% | 5mg |
¥6735.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74346-10mg |
Thromboxane B1 |
64626-32-0 | 98% | 10mg |
¥11531.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205525-1 mg |
Thromboxane B1, |
64626-32-0 | 1mg |
¥978.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205525A-5 mg |
Thromboxane B1, |
64626-32-0 | 5mg |
¥4,392.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205525-1mg |
Thromboxane B1, |
64626-32-0 | 1mg |
¥978.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205525A-5mg |
Thromboxane B1, |
64626-32-0 | 5mg |
¥4392.00 | 2023-09-05 | ||
| 1PlusChem | 1P00EC0U-1mg |
9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID |
64626-32-0 | ≥98% | 1mg |
$191.00 | 2024-04-22 | |
| A2B Chem LLC | AG67966-1mg |
9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID |
64626-32-0 | ≥98% | 1mg |
$126.00 | 2024-04-19 |
2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
64626-32-0 (2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-) Related Products
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